BENGHE Foundational & Exploratory

Check Availability & Pricing

(S)-(+)-2-Octanol safety and handling
iInformation for labs

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-(+)-2-Octanol

Cat. No.: B1225365

An In-depth Technical Guide to the Safe Handling of (S)-(+)-2-Octanol in Laboratory Settings

Introduction

(S)-(+)-2-Octanol, also known as (S)-(+)-Hexylmethylcarbinol, is a chiral secondary alcohol
with the chemical formula CsH1sO.[1][2] It is a colorless, oily liquid with a characteristically
aromatic, though sometimes described as unpleasant, odor.[3][4][5][6] While poorly soluble in
water, it is miscible with most organic solvents like alcohol and ether.[6][7]

This compound is utilized across various industries. It serves as a flavoring agent in food
products and a fragrance component in perfumes, cosmetics, and disinfectant soaps.[1][7] In
industrial and research settings, it functions as a low-volatility solvent for resins and waxes, a
defoaming agent, and a wetting agent.[7] Its chiral nature makes it a valuable intermediate and
building block in the synthesis of pharmaceuticals and agrochemicals, where enantiomeric
purity is critical for efficacy and safety.[1]

Given its combustible nature and potential health hazards, a thorough understanding of its
safety and handling protocols is essential for researchers, scientists, and professionals in drug
development. This guide provides comprehensive information on its properties, hazards, and
the necessary precautions for its safe use in a laboratory environment.

Hazard Identification and Classification
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(S)-(+)-2-Octanol is classified as a hazardous substance.[3] The primary hazards are related
to its flammability and its irritant effects on the skin and eyes.

GHS Classification:

Flammable Liquids: Category 3 or 4.[6][8][9][10] It is a combustible liquid.[4][8][11]
o Skin Corrosion/Irritation: Category 2.[6][9][10] It causes skin irritation.[4][6][9][10]

o Serious Eye Damage/Eye Irritation: Category 1 or 2A.[6][8][9][10] It causes serious eye
damage and irritation.[4][6][8][10][11]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system).[9] May
cause respiratory irritation.[9][12]

e Hazardous to the Aquatic Environment: Acute Hazard, Category 3.[4][11] It is harmful to
aquatic life.[4][11]

Signal Word: Danger or Warning.[4][8]
Hazard Statements:

« H227: Combustible liquid.[6][8][10][11]

H315: Causes skin irritation.[6][10]

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[6][8][10][11]

H335: May cause respiratory irritation.[12]

H402: Harmful to aquatic life.[11]

Secondary alcohols like 2-octanol may also form potentially explosive peroxides upon
prolonged storage, especially when exposed to air and light.[3][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of (S)-(+)-2-Octanol is provided below.
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Property Value Source(s)
Molecular Formula CsH1s0 [1112]
Molecular Weight 130.23 g/mol [1]05][12]
CAS Number 6169-06-8 [1][2][9]
Appearance Colorless, oily liquid [11031[61[7]
Odor Aromatic, sometimes A5I6]
unpleasant
Boiling Point 174-181 °C (447-454 K) [2][5]1[6]
Melting Point -38.6 °C [41[6]
Flash Point 71 - 88 °C (Closed Cup) [5][6][13]
Density 0.810 - 0.819 g/cm? at 20°C [31141[5]
Vapor Density 4.5 (Air=1) [5][14]
Vapor Pressure 0.24 mmHg [5]

Solubility in Water

Slightly soluble (1120 mg/L at
25°C)

[4]115]

log Kow (Octanol/Water

Partition Coefficient)

2.90

[5]

Refractive Index

~1.43

[1]

Toxicological Information

Exposure to (S)-(+)-2-Octanol can lead to various adverse health effects, primarily irritation.

The main routes of exposure are inhalation, ingestion, and skin or eye contact.[8]
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Exposure Route Effect Description

Causes serious eye damage

Strong Irritant / Severe and irritation.[4][6][8][11]
Eye Contact ) i
Damage Symptoms include pain and
redness.[15]

Causes skin irritation.[4][6][10]
Skin Contact Irritant Open cuts or abraded skin

should not be exposed.[3]

May cause respiratory tract
irritation.[3][9][12] Inhalation of
Inhalation Irritant / CNS Effects vapors may cause drowsiness,
dizziness, headache, and
nausea.[3][6][11]

May cause gastric or intestinal
disorders.[8] Ingestion of
) significant amounts may be
Ingestion Harmful o
harmful.[3] Aspiration into the
lungs can cause chemical

pneumonitis.[3]

To date, (S)-(+)-2-Octanol is not listed as a carcinogen by IARC, NTP, or OSHA.[8][11][16]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory to minimize risks associated with (S)-(+)-2-
Octanol.

Engineering Controls

e Work should be conducted in a well-ventilated area.[3][4][17]
e Use of a chemical fume hood is recommended to control airborne levels.[6][16]

o Ventilation systems should be explosion-resistant.[3]
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e An eyewash station and safety shower must be readily accessible in the immediate work
area.[3][13]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or safety glasses with side shields.[3][4]
A full-face shield may be necessary where splashing is possible.[13][16]

o Skin Protection: Wear chemical-resistant gloves (e.g., PVC, neoprene, or nitrile rubber).[3]
[16] Protective work clothing or overalls should be worn to prevent skin contact.[3][8]

o Respiratory Protection: If ventilation is inadequate or for high-concentration exposures, use a
NIOSH-approved respirator with organic vapor cartridges.[3][4][13]

Handling Procedures

e Avoid all personal contact, including inhalation of vapors.[3]

o Keep the substance away from heat, sparks, open flames, and other ignition sources.[6][9]
[11][13]

» Use only non-sparking tools and explosion-proof equipment.[3][9][14]

o Take precautionary measures against static discharge; ground/bond containers and
receiving equipment.[9][11][14]

» Do not eat, drink, or smoke in areas where the chemical is handled.[3][9]

e Wash hands thoroughly after handling and before breaks.[3][4][11][14] Contaminated
clothing should be removed and laundered before reuse.[3][4][11]

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[3][8][9]
o Keep containers tightly closed when not in use.[3][9][11][16]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.[3][9]
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e Due to the risk of peroxide formation, containers should be dated upon receipt and upon
opening.[3] Avoid prolonged storage.[6]

Emergency Procedures

Prompt and appropriate responses to emergencies are critical to mitigating harm.

First-Aid Measures
Exposure Protocol

Move the victim to fresh air. If breathing is
_ difficult or has stopped, provide artificial
Inhalation o ) ] ) )
respiration. Seek immediate medical attention.

[ol11]

Immediately remove all contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . Co
water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[6][9][10][11]

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, also

under the eyelids.[8][9][11] Remove contact
Eye Contact )

lenses if present and easy to do so.[8][9][11]

Seek immediate medical attention from an

ophthalmologist.[11]

Do NOT induce vomiting.[8][15][18] Rinse the
mouth with water and have the victim drink a

Ingestion couple of glasses of water.[8][11][15] Call a
physician or poison control center immediately.
[O1[11][18]

Firefighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon
dioxide (COz2), or water spray/fog.[3][4][8][11]
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Unsuitable Extinguishing Media: Do not use a direct water stream, as it may spread the fire.

[8]

Specific Hazards: The substance is combustible.[11] Vapors are heavier than air and may
travel to an ignition source and flash back.[3][4][13] Heating may cause containers to rupture
violently.[3] Hazardous combustion products include toxic fumes of carbon monoxide and
carbon dioxide.[3][4][11]

Protective Actions: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[3][8][13] Use water spray to cool fire-exposed containers.[3]
[13][14]

Accidental Release Measures (Spills)

Personal Precautions: Immediately evacuate the area.[14] Shut off all sources of ignition.[5]
[13] Ensure adequate ventilation.[5][11][14] Wear appropriate personal protective equipment
(PPE).[4][5][11]

Environmental Precautions: Prevent the substance from entering drains, sewers, or
watercourses.[3][5][8][11]

Containment and Cleanup: For small spills, absorb with an inert, non-combustible material
such as sand, earth, or vermiculite.[3][8] For larger spills, dike the area to contain the spill.
[13] Collect the material using non-sparking tools and place it into a suitable, labeled
container for disposal.[3][14]

Experimental Protocol: Spill Management

The following provides a detailed methodology for managing an accidental release of (S)-(+)-2-

Octanol in a laboratory setting.

Objective: To safely contain, clean up, and dispose of spilled (S)-(+)-2-Octanol while

minimizing exposure to personnel and the environment.

Materials:

» Spill containment kit (including inert absorbent like sand or vermiculite)
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e Non-sparking tools (e.g., plastic scoop or shovel)
e Sealable, labeled waste containers

o Full set of appropriate PPE (safety goggles, face shield, chemical-resistant gloves, lab coat,
respirator if needed)

e "Caution - Spill" signs
Methodology:

e Immediate Response & Area Securement:

o

Alert all personnel in the immediate vicinity of the spill.

[¢]

If safe to do so, extinguish all nearby ignition sources (open flames, hot plates, electrical
equipment).[3][13]

[¢]

Evacuate non-essential personnel from the spill area.[14]

o

Increase ventilation in the area by opening a fume hood sash.[3]
e Don Personal Protective Equipment (PPE):

o Before approaching the spill, don all required PPE, including eye protection, gloves, and
protective clothing.[11] If the spill is large or in a poorly ventilated area, a respirator is
required.[3]

e Containment:

o Prevent the spill from spreading.[3] For larger spills, create a dike around the perimeter
using absorbent material from the spill kit.[13]

o Cover drains to prevent environmental contamination.[11]

o Absorption and Cleanup:
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o Apply inert, non-combustible absorbent material over the entire spill, starting from the
outside and working inwards.[3][8]

o Allow sufficient time for the liquid to be fully absorbed.

o Using only non-sparking tools, carefully collect the absorbed material.[3][14]

» Disposal:

o Place the contaminated absorbent material into a designated, sealable, and properly
labeled hazardous waste container.[6][11][14]

o Wipe the affected area with a suitable solvent (e.g., isopropanol) and then soap and water,
collecting the cleaning materials as hazardous waste.

o Dispose of the waste container in accordance with all local, state, and federal regulations.
[11] Do not mix with other waste.[11]

e Post-Cleanup:
o Remove and decontaminate or dispose of all PPE according to established procedures.
o Wash hands and any exposed skin thoroughly with soap and water.[11]
o Allow the area to ventilate completely before resuming normal operations.

Visualization: Laboratory Handling Workflow

The following diagram illustrates the logical workflow for the safe management of (S)-(+)-2-
Octanol within a laboratory environment, from procurement to disposal, including emergency
branches.
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Standard Operating Procedure

Receiving & Inspection
- Check container integrity
- Date upon receipt

Store Safely

Secure Storage
- Cool, dry, ventilated area
- Away from incompatibles
- Dated upon opening

Prepare for Use

Pre-Use Preparation
- Review SDS
- Don appropriate PPE
- Verify engineering controls

roceed with Work

Handling & Use
- In fume hood
- Ground equipment
- Use non-sparking tools

~
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enerate Waste

Waste Collection
- Segregated hazardous waste
- Labeled, sealed container
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Waste Disposal
- Follow institutional EHS protocol
- Approved disposal plant

~
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~
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Personnel
Exposure

Accidental
Release

Administer Aid

Spill Cleanup Protocol
- Evacuate & Ventilate
- Contain & Absorb
- Dispose as waste

First Aid Measures
- Skin/Eye flush
- Move to fresh air
- Seek medical attention

Click to download full resolution via product page

Caption:

Workflow for safe handling of (S)-(+)-2-Octanol in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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